Cas no 183282-42-0 (Boronic acid,(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)- (9CI))

• Product Name: Boronic acid,(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)- (9CI)
• CAS No: 183282-42-0
• MF: C₇H₇BN₂O₂S
• MW: 194.018679857254
• CID: 114038
• PubChem ID: 45077995
• Update Time: 2025-04-18

Boronic acid,(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boronic acid,(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)- (9CI)
• (2-sulfanylidene-1,3-dihydrobenzimidazol-5-yl)boronic acid
• (2-Thioxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)boronic acid
• (2-sulfanylidene-2,3-dihydro-1H-1,3-benzodiazol-5-yl)boronic acid
• 183282-42-0
• DTXSID70663429
• (2-Sulfanylidene-2,3-dihydro-1H-benzimidazol-5-yl)boronic acid
• Boronic acid, (2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)- (9CI)

• Inchi： 1S/C7H7BN2O2S/c11-8(12)4-1-2-5-6(3-4)10-7(13)9-5/h1-3,11-12H,(H2,9,10,13)
• InChI Key： DCZLWSBHXNJJKQ-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC(B(O)O)=CC=2N1

Computed Properties

• Exact Mass: 193.03581
• Monoisotopic Mass: 194.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.6A^2

Experimental Properties

• PSA: 64.52
• LogP: -0.46860